Cas no 105108-20-1 (2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4-hydroxy-1,4a-dimethyl-7-(1-methylethenyl)-,(4R,4aR,7R)-)

• Product Name: 2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4-hydroxy-1,4a-dimethyl-7-(1-methylethenyl)-,(4R,4aR,7R)-
• CAS No: 105108-20-1
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 218629
• PubChem ID: 14681770
• Update Time: 2025-04-19

2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4-hydroxy-1,4a-dimethyl-7-(1-methylethenyl)-,(4R,4aR,7R)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4-hydroxy-1,4a-dimethyl-7-(1-methylethenyl)-,(4R,4aR,7R)-
• Ligucyperonol
• 1b-Hydroxy-a-cyperone
• 2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4-hydroxy-1,4a-dimethyl-7-(1-methylethenyl)-, [4R-(4a,4aa,7a)]-
• 1beta-Hydroxy-alpha-cyperone
• 1β-Hydroxy-α-cyperone
• [ "1β-Hydroxy-α-cyperone" ]
• CHEMBL462897
• HY-N3384
• AKOS032962640
• F92790
• (4R,4aR,7R)-4-hydroxy-1,4a-dimethyl-7-prop-1-en-2-yl-3,4,5,6,7,8-hexahydronaphthalen-2-one
• 105108-20-1
• DTXSID801317529
• CS-0024062
• FS-10552
• (4R)-4,4a,5,6,7,8-Hexahydro-4beta-hydroxy-1,4abeta-dimethyl-7beta-(1-methylethenyl)naphthalen-2(3H)-one

• Inchi： 1S/C15H22O2/c1-9(2)11-5-6-15(4)12(7-11)10(3)13(16)8-14(15)17/h11,14,17H,1,5-8H2,2-4H3/t11-,14-,15-/m1/s1
• InChI Key： MROVETGJOLYNJI-KCPJHIHWSA-N
• SMILES： O[C@@H]1CC(C(C)=C2C[C@H](C(=C)C)CC[C@]21C)=O

Computed Properties

• Exact Mass: 234.16200
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 123.5-124.5 ºC (isopropyl ether hexane )
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),
• PSA: 37.30000
• LogP: 3.01910

2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4-hydroxy-1,4a-dimethyl-7-(1-methylethenyl)-,(4R,4aR,7R)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids